Cas no 113115-62-1 (6-Chloro-1H-benzoimidazole-2-carboxylic acid methyl ester)

• Product Name: 6-Chloro-1H-benzoimidazole-2-carboxylic acid methyl ester
• CAS No: 113115-62-1
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• MDL: MFCD06738307
• CID: 138389
• PubChem ID: 53406996
• Update Time: 2025-11-02

6-Chloro-1H-benzoimidazole-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-1H-benzo[d]imidazole-2-carboxylate
• 1H-Benzimidazole-2-carboxylicacid, 6-chloro-, methyl ester
• 6-Chloro-1H-benzoimidazole-2-carboxylic acid methyl ester
• methyl 6-chloro-1H-benzimidazole-2-carboxylate
• methyl 5-chlorobenzimidazole-2-carboxylate
• 6-CHLOROBENZOIMIDAZOLE-2-CARBOXYLIC ACID METHYL ESTER
• CS-0440985
• AKOS015910547
• METHYL 5-CHLORO-1H-BENZO[D]IMIDAZOLE-2-CARBOXYLATE
• FT-0768054
• 113115-62-1
• SY351912
• AB26858
• Z1269239304
• AT11078
• 6-chloro-1h-benzo[d]imidazole-2-carboxylic acid methyl ester
• DTXSID10695749
• 1H-Benzimidazole-2-carboxylicacid, 6-chloro-
• A802728
• MFCD06738307
• 6-chloro-1H-benzimidazole-2-carboxylic acid methyl ester
• methyl 6-chloro-1H-1,3-benzodiazole-2-carboxylate
• SCHEMBL7705452
• EN300-386236
• Methyl6-chloro-1H-benzo[d]imidazole-2-carboxylate
• DB-060272

• MDL： MFCD06738307
• Inchi： 1S/C9H7ClN2O2/c1-14-9(13)8-11-6-3-2-5(10)4-7(6)12-8/h2-4H,1H3,(H,11,12)
• InChI Key： ZABAOZMNFJQFJC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C(=O)OC)=N2

Computed Properties

• Exact Mass: 210.02000
• Monoisotopic Mass: 210.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55A^2

Experimental Properties

• PSA: 54.98000
• LogP: 2.00290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 6-Chloro-1H-benzoimidazole-2-carboxylic acid methyl ester

6-Chloro-1H-benzoimidazole-2-carboxylic acid methyl ester (CAS 113115-62-1): A Versatile Building Block in Modern Organic Synthesis

6-Chloro-1H-benzoimidazole-2-carboxylic acid methyl ester (CAS 113115-62-1) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical research and organic chemistry. This chlorinated benzimidazole derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The molecular structure of 6-Chloro-1H-benzoimidazole-2-carboxylate features a benzimidazole core with a chlorine substituent at the 6-position and a methyl ester group at the 2-position. This unique arrangement contributes to its reactivity and makes it an excellent precursor for further chemical modifications. Researchers particularly value this compound for its ability to participate in various coupling reactions, nucleophilic substitutions, and cyclization processes.

In recent years, the demand for 6-Chloro-benzimidazole derivatives has increased significantly due to their wide applications in medicinal chemistry. The compound's versatility allows for the creation of numerous analogs that can interact with various biological targets. Current research trends focus on developing methyl benzimidazole-2-carboxylate derivatives as potential kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

The synthesis of 6-Chloro-1H-benzoimidazole-2-carboxylic acid methyl ester typically involves multi-step procedures starting from commercially available precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to improve yields while reducing environmental impact. Many pharmaceutical companies now seek sustainable methods for producing such intermediates to align with ESG (Environmental, Social, and Governance) goals in drug development.

Analytical characterization of CAS 113115-62-1 includes various spectroscopic techniques such as NMR, HPLC, and mass spectrometry. These methods ensure the compound's purity and structural integrity, which are critical for its applications in drug discovery. Recent advancements in analytical technology have enabled more precise quality control measures for benzimidazole-based intermediates like this one.

From a commercial perspective, the global market for 6-Chloro-1H-benzoimidazole-2-carboxylic acid methyl ester has shown steady growth, driven by increasing R&D activities in the pharmaceutical sector. Suppliers typically offer this compound in various quantities, from milligram-scale for research purposes to kilogram-scale for industrial applications. The compound's stability under proper storage conditions (typically at room temperature in a dry environment) contributes to its widespread availability.

Recent scientific publications have highlighted novel applications of 6-Chloro-benzimidazole-2-carboxylate derivatives in materials science, particularly in the development of organic electronic materials and metal-organic frameworks (MOFs). The compound's ability to coordinate with various metal ions makes it interesting for creating functional materials with potential applications in sensing and catalysis.

Quality control standards for 6-Chloro-1H-benzoimidazole-2-carboxylic acid methyl ester have become more stringent in recent years, reflecting the pharmaceutical industry's emphasis on impurity profiling. Modern pharmacopeial requirements demand thorough characterization of all synthetic intermediates, including detailed identification of potential byproducts and degradation products.

Safety considerations for handling CAS 113115-62-1 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. Material Safety Data Sheets (MSDS) provide comprehensive guidance on safe handling procedures.

The future outlook for 6-Chloro-1H-benzoimidazole-2-carboxylic acid methyl ester appears promising, with ongoing research exploring its potential in new therapeutic areas. As drug discovery efforts continue to target more challenging biological pathways, versatile building blocks like this methyl ester of chlorobenzimidazole carboxylic acid will remain essential tools for medicinal chemists worldwide.

From an intellectual property perspective, numerous patents have been filed covering various applications of 6-Chloro-benzimidazole-2-carboxylate derivatives. These patents span multiple therapeutic areas, reflecting the compound's broad utility in drug development. Companies engaged in pharmaceutical innovation closely monitor these patent landscapes when designing new synthetic routes.

Environmental fate studies of 6-Chloro-1H-benzoimidazole-2-carboxylic acid methyl ester have become increasingly important as regulatory agencies emphasize green chemistry principles. Recent investigations have focused on the compound's biodegradability and potential ecological impact, with results informing best practices for waste management in research and production settings.

In conclusion, 6-Chloro-1H-benzoimidazole-2-carboxylic acid methyl ester (CAS 113115-62-1) represents a critical intermediate in modern organic synthesis with diverse applications in pharmaceutical research and materials science. Its unique structural features and reactivity profile continue to make it valuable for developing new chemical entities. As synthetic methodologies advance and analytical techniques improve, the potential applications of this chlorobenzimidazole derivative are likely to expand further in coming years.